Cas no 119982-26-2 (3-ethyl-4-(trifluoromethyl)-1H-Pyrrole)

• Product Name: 3-ethyl-4-(trifluoromethyl)-1H-Pyrrole
• CAS No: 119982-26-2
• MF: C₇H₈F₃N
• MW: 163.140332221985
• CID: 1101502
• PubChem ID: 14238364
• Update Time: 2025-04-20

3-ethyl-4-(trifluoromethyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-(trifluoromethyl)-1H-Pyrrole
• DTXSID20557804
• 1H-Pyrrole, 3-ethyl-4-(trifluoromethyl)-
• 119982-26-2

• Inchi： 1S/C7H8F3N/c1-2-5-3-11-4-6(5)7(8,9)10/h3-4,11H,2H2,1H3
• InChI Key： CABYQZKQVPWHMQ-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C1CC)(F)F

Computed Properties

• Exact Mass: 163.06088375g/mol
• Monoisotopic Mass: 163.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų